Cas no 71705-76-5 (4-Thiazolidinecarboxylicacid, 3-(chloroacetyl)-, (S)- (9CI))

4-Thiazolidinecarboxylicacid, 3-(chloroacetyl)-, (S)- (9CI) structure
71705-76-5 structure
Product Name:4-Thiazolidinecarboxylicacid, 3-(chloroacetyl)-, (S)- (9CI)
CAS No:71705-76-5
MF:C6H8ClNO3S
MW:209.650619506836
CID:548409
PubChem ID:45081067
Update Time:2025-04-19

4-Thiazolidinecarboxylicacid, 3-(chloroacetyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinecarboxylicacid, 3-(chloroacetyl)-, (S)- (9CI)
    • 71705-76-5
    • (4S)-3-(Chloroacetyl)-1,3-thiazolidine-4-carboxylic acid
    • DTXSID70664330
    • Inchi: 1S/C6H8ClNO3S/c7-1-5(9)8-3-12-2-4(8)6(10)11/h4H,1-3H2,(H,10,11)/t4-/m1/s1
    • InChI Key: IQUNAOSVGUETJE-SCSAIBSYSA-N
    • SMILES: ClCC(N1CSC[C@@H]1C(=O)O)=O

Computed Properties

  • Exact Mass: 208.99144
  • Monoisotopic Mass: 208.9913420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 82.9Ų

Experimental Properties

  • PSA: 57.61
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